Cas no 651021-78-2 (Phenol, 2-[5-(3-chlorophenyl)-3-isoxazolyl]-)
651021-78-2 structure
Product Name:Phenol, 2-[5-(3-chlorophenyl)-3-isoxazolyl]-
CAS No:651021-78-2
MF:C15H10ClNO2
MW:271.698402881622
CID:407903
PubChem ID:135509404
Update Time:2025-04-19
Phenol, 2-[5-(3-chlorophenyl)-3-isoxazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-[5-(3-chlorophenyl)-3-isoxazolyl]-
- 6-[5-(3-chlorophenyl)-1,2-oxazol-3-ylidene]cyclohexa-2,4-dien-1-one
- 651021-78-2
- DTXSID10799892
- 6-[5-(3-Chlorophenyl)-1,2-oxazol-3(2H)-ylidene]cyclohexa-2,4-dien-1-one
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- Inchi: 1S/C15H10ClNO2/c16-11-5-3-4-10(8-11)15-9-13(17-19-15)12-6-1-2-7-14(12)18/h1-9,18H
- InChI Key: MPEXIKFMHSAUMM-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=CC(C2C=CC=CC=2O)=NO1
Computed Properties
- Exact Mass: 271.0401
- Monoisotopic Mass: 271.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- PSA: 46.26
Phenol, 2-[5-(3-chlorophenyl)-3-isoxazolyl]- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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